Cas no 1261934-57-9 (5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol)

• Product Name: 5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol
• CAS No: 1261934-57-9
• MF: C₁₈H₁₈F₃NO₃
• MW: 353.335635662079
• MDL: MFCD18316479
• CID: 5158362
• Update Time: 2025-06-09

5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol

• MDL： MFCD18316479
• Inchi： 1S/C18H18F3NO3/c1-17(2,3)25-16(24)22-14-6-4-5-11(8-14)12-7-13(18(19,20)21)10-15(23)9-12/h4-10,23H,1-3H3,(H,22,24)
• InChI Key： MIKWQUCXXKVPNL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1=CC=CC(=C1)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 462
• XLogP3: 4.6
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol

Introduction to 5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol (CAS No. 1261934-57-9)

5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol (CAS No. 1261934-57-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a Boc-protected amino functionality, which contribute to its diverse biological activities and chemical reactivity.

The Boc (tert-butyloxycarbonyl) protecting group is widely used in organic synthesis to temporarily mask the reactivity of amino groups, allowing for the selective modification of other functional groups. This feature makes 5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol an attractive intermediate in the synthesis of complex molecules, particularly in the development of novel drugs and bioactive compounds.

The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its stability and metabolic resistance. These properties are highly desirable in drug design, as they can improve the pharmacokinetic profile and reduce the likelihood of adverse side effects. Recent studies have shown that compounds containing trifluoromethyl groups exhibit enhanced lipophilicity and cell membrane permeability, making them valuable candidates for various therapeutic applications.

In the context of medicinal chemistry, 5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol has been explored for its potential as a lead compound in the development of new drugs targeting specific biological pathways. For instance, research has focused on its ability to modulate enzymes involved in signal transduction pathways, such as kinases and phosphatases. These enzymes play crucial roles in cellular processes like proliferation, differentiation, and apoptosis, making them attractive targets for therapeutic intervention.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific PPIs, suggesting its potential as a starting point for developing novel therapeutic agents.

Beyond its applications in drug discovery, 5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol has also been investigated for its use in chemical biology research. Its unique structure allows it to serve as a tool compound for probing cellular processes and understanding the mechanisms underlying various diseases. For example, it has been used to study the role of specific enzymes in metabolic pathways and to identify novel targets for therapeutic intervention.

The synthetic accessibility of 5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol is another factor that contributes to its appeal in both academic and industrial settings. The compound can be synthesized through well-established routes using readily available starting materials, making it an economically viable option for large-scale production. This synthetic flexibility also allows for the facile introduction of additional functional groups or modifications to tailor the compound's properties for specific applications.

In summary, 5-(3-BOC-Aminophenyl)-3-trifluoromethylphenol (CAS No. 1261934-57-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Boc protecting group and trifluoromethyl functionality, make it an attractive candidate for developing novel drugs and bioactive molecules. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.